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Compound Name: 1-Phenylpiperidine

Cat. No.: B1584701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1-phenylpiperidine scaffold is a privileged structural motif found in a vast array of

pharmaceuticals and biologically active compounds.[1][2][3] Its derivatives are integral to drugs

with applications as analgesics, antipsychotics, and anticancer agents, among others.[1][2][4]

This document provides detailed application notes and experimental protocols for the synthesis

of substituted 1-phenylpiperidine derivatives, focusing on three prominent synthetic

strategies: Buchwald-Hartwig Amination, Ullmann Condensation, and Reductive Amination.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has

become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds.

[5][6][7] This method is highly valued for its broad substrate scope, functional group tolerance,

and generally high yields.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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